Cas no 137550-81-3 (Glycine,N-[2-[(1E)-2-[8-[bis(carboxymethyl)amino]-6-fluoro-2-quinolinyl]ethenyl]phenyl]-N-(carboxymethyl)-(9CI))

• Product name: Glycine,N-[2-[(1E)-2-[8-[bis(carboxymethyl)amino]-6-fluoro-2-quinolinyl]ethenyl]phenyl]-N-(carboxymethyl)-(9CI)
• CAS No: 137550-81-3
• MF: C₂₅H₂₂N₃O₈F
• MW: 511.45588
• CID: 140278
• PubChem ID: 6439402

Glycine,N-[2-[(1E)-2-[8-[bis(carboxymethyl)amino]-6-fluoro-2-quinolinyl]ethenyl]phenyl]-N-(carboxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[2-[(1E)-2-[8-[bis(carboxymethyl)amino]-6-fluoro-2-quinolinyl]ethenyl]phenyl]-N-(carboxymethyl)-(9CI)
• 2-[2-[(E)-2-[8-[bis(carboxymethyl)amino]-6-fluoroquinolin-2-yl]ethenyl]-N-(carboxymethyl)anilino]acetic acid
• F-Quene 1
• Glycine,N-[2-[(1E)-2-[8-[bis(carboxymethyl)amino]-6-fluoro-2-quinolinyl]ethenyl]phenyl]-N-(car...
• [{2-[(E)-2-{8-[bis(carboxymethyl)amino]-6-fluoroquinolin-2-yl}ethenyl]phenyl}(carboxymethyl)amino]acetic acid (non-preferred name)
• Glycine, N-(2-(2-(8-(bis(carboxymethyl)amino)-6-fluoro-2-quinolinyl)ethenyl)phenyl)-N-(carboxymethyl)-, (E)-
• 2-[[2-[(E)-2-[8-(Bis(Carboxymethyl)Amino)-6-Fluoroquinolin-2-Yl]Ethenyl]Phenyl]-(Carboxymethyl)Amino]Acetic Acid
• 137550-81-3

• Inchi： InChI=1S/C25H22FN3O8/c26-17-9-16-6-8-18(27-25(16)20(10-17)29(13-23(34)35)14-24(36)37)7-5-15-3-1-2-4-19(15)28(11-21(30)31)12-22(32)33/h1-10H,11-14H2,(H,30,31)(H,32,33)(H,34,35)(H,36,37)/b7-5+
• InChI Key： MUDPZZLINDYVTG-FNORWQNLSA-N
• SMILES： OC(CN(C1=CC=CC=C1/C=C/C1C=CC2C(=C(N(CC(=O)O)CC(=O)O)C=C(C=2)F)N=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 511.13916
• Monoisotopic Mass: 511.13909283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 169Ų
• Tautomer Count: nothing

Experimental Properties

• PSA: 168.57